Cas no 54458-28-5 (ethyl 3-oxo-3-(2,4,6-trimethylphenyl)propanoate)

ethyl 3-oxo-3-(2,4,6-trimethylphenyl)propanoate structure
54458-28-5 structure
Product Name:ethyl 3-oxo-3-(2,4,6-trimethylphenyl)propanoate
CAS No:54458-28-5
MF:C14H18O3
MW:234.290924549103
CID:941373
PubChem ID:313335
Update Time:2025-04-19

ethyl 3-oxo-3-(2,4,6-trimethylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 3-oxo-3-(2,4,6-trimethylphenyl)propanoate
    • 3-OXO-3-(2,4,6- TRIMETHYL-PHENYL)-PROPIONIC ACID ETHYL ESTER
    • 3-OXO-3-(2,4,6-TRIMETHYLPHENYL)PROPIONIC ACID
    • 3-OXO-3-(2,4,6-TRIMETHYLPHENYL)PROPIONIC ACIDETHYL ESTER
    • 2-Mesitoyl-essigsaeureethylester
    • 3-mesityl-3-oxo-propionic acid ethyl ester
    • 3-Mesityl-3-oxo-propionsaeure-aethylester
    • 3-Oxo-3-(2.4.6-trimethyl-phenyl)-propionsaeure-aethylester
    • AC1L7N8V
    • AG-C-22683
    • CTK1H1979
    • KB-183861
    • NSC227213
    • NSC-227213
    • TQP1129
    • 54458-28-5
    • 3-oxo-3-(2,4,6-trimethylphenyl)propionic acid ethyl ester
    • AKOS005202609
    • Ethyl 3-mesityl-3-oxopropanoate
    • MFCD03424835
    • DTXSID40310438
    • MDL: MFCD03424835
    • Inchi: 1S/C14H18O3/c1-5-17-13(16)8-12(15)14-10(3)6-9(2)7-11(14)4/h6-7H,5,8H2,1-4H3
    • InChI Key: JKDAOORMLXVMGQ-UHFFFAOYSA-N
    • SMILES: O=C(CC(=O)OCC)C1C(C)=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 234.12564
  • Monoisotopic Mass: 234.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37

ethyl 3-oxo-3-(2,4,6-trimethylphenyl)propanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AG22740-1g
3-OXO-3-(2,4,6-TRIMETHYLPHENYL)PROPIONIC ACID
54458-28-5 95+%
1g
$830.00 2024-04-19
A2B Chem LLC
AG22740-2g
3-OXO-3-(2,4,6-TRIMETHYLPHENYL)PROPIONIC ACID
54458-28-5 95+%
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$1067.00 2024-04-19
A2B Chem LLC
AG22740-5g
3-OXO-3-(2,4,6-TRIMETHYLPHENYL)PROPIONIC ACID
54458-28-5 95+%
5g
$1235.00 2024-04-19
A2B Chem LLC
AG22740-10g
3-OXO-3-(2,4,6-TRIMETHYLPHENYL)PROPIONIC ACID
54458-28-5 95+%
10g
$1573.00 2024-04-19
A2B Chem LLC
AG22740-25g
3-OXO-3-(2,4,6-TRIMETHYLPHENYL)PROPIONIC ACID
54458-28-5 95+%
25g
$2248.00 2024-04-19
A2B Chem LLC
AG22740-50g
3-OXO-3-(2,4,6-TRIMETHYLPHENYL)PROPIONIC ACID
54458-28-5 95+%
50g
$3463.00 2024-04-19
A2B Chem LLC
AG22740-100g
3-OXO-3-(2,4,6-TRIMETHYLPHENYL)PROPIONIC ACID
54458-28-5 95+%
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$4599.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1192728-1g
Ethyl 3-oxo-3-(2,4,6-trimEthylphenyl)propanoate
54458-28-5 98%
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¥2653.00 2024-05-09

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